Cas no 898767-66-3 (3-(7-cyanoheptanoyl)benzonitrile)

• Product Name: 3-(7-cyanoheptanoyl)benzonitrile
• CAS No: 898767-66-3
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD02260563
• CID: 1946450
• PubChem ID: 24723835
• Update Time: 2025-05-24

3-(7-cyanoheptanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(7-cyanoheptanoyl)benzonitrile
• 8-(3-CYANOPHENYL)-8-OXOOCTANENITRILE
• AG-H-64894
• CTK5G4833
• KB-200200
• MS-21224
• MFCD02260563
• DTXSID70642234
• AKOS016019537
• 898767-66-3

• MDL： MFCD02260563
• Inchi： 1S/C15H16N2O/c16-10-5-3-1-2-4-9-15(18)14-8-6-7-13(11-14)12-17/h6-8,11H,1-5,9H2
• InChI Key： JWIGARDAYDEYFO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCCCCCC#N

Computed Properties

• Exact Mass: 240.12600
• Monoisotopic Mass: 240.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.65000
• LogP: 3.60516

Additional information on 3-(7-cyanoheptanoyl)benzonitrile

Comprehensive Overview of 3-(7-Cyanoheptanoyl)Benzonitrile (CAS No. 898767-66-3): Properties, Applications, and Industry Relevance

3-(7-Cyanoheptanoyl)benzonitrile (CAS No. 898767-66-3) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique molecular structure. This nitrile-functionalized aromatic ketone features a cyanoheptanoyl side chain, which contributes to its reactivity and potential applications. As researchers explore novel synthetic intermediates for drug discovery and advanced materials, compounds like 3-(7-cyanoheptanoyl)benzonitrile are becoming increasingly valuable.

The compound's dual nitrile groups make it particularly interesting for click chemistry applications and polymer modification. Recent studies highlight its utility in creating high-performance polymers with enhanced thermal stability, a property highly sought after in electronics and aerospace industries. With the growing demand for specialty chemicals in renewable energy technologies, 898767-66-3 is being investigated for potential use in organic photovoltaic materials and energy storage systems.

From a synthetic chemistry perspective, 3-(7-cyanoheptanoyl)benzonitrile offers multiple reactive sites for further functionalization. The benzonitrile moiety provides an aromatic platform for electrophilic substitutions, while the aliphatic nitrile group enables nucleophilic additions. This versatility makes it valuable for constructing complex molecular architectures, particularly in medicinal chemistry where researchers are developing targeted therapies for various diseases.

In analytical chemistry, the distinct spectroscopic signature of CAS 898767-66-3 facilitates its identification and quantification. The compound exhibits characteristic IR absorption bands for both aromatic and aliphatic nitrile groups (2220-2240 cm^-1), along with carbonyl stretching vibrations (1680-1700 cm^-1). These features make it easily distinguishable in reaction monitoring and quality control processes.

The pharmaceutical industry shows particular interest in 3-(7-cyanoheptanoyl)benzonitrile derivatives as potential kinase inhibitors. Recent patent literature suggests its structural analogs may modulate specific cell signaling pathways, making it relevant to cancer research and inflammatory disease treatment development. However, comprehensive clinical studies are still needed to validate these potential applications.

Environmental considerations surrounding nitrile-containing compounds like 898767-66-3 have prompted research into their biodegradation pathways. Modern green chemistry approaches focus on developing sustainable synthesis methods for such intermediates, aligning with global initiatives for eco-friendly chemical production. Researchers are particularly interested in enzymatic transformations that could reduce the environmental footprint of manufacturing these specialty chemicals.

From a commercial perspective, the global market for fine chemicals like 3-(7-cyanoheptanoyl)benzonitrile is expanding rapidly. Industry reports indicate growing demand from Asia-Pacific research centers and North American pharmaceutical companies. The compound's pricing and availability fluctuate based on raw material costs and regulatory changes in key manufacturing regions.

Future research directions for CAS 898767-66-3 include exploring its potential in supramolecular chemistry and nanomaterial fabrication. Preliminary studies suggest its molecular structure could serve as a building block for metal-organic frameworks (MOFs) with applications in gas storage and separation technologies. Additionally, the compound's electronic properties make it interesting for developing organic semiconductors in flexible electronics.

For researchers working with 3-(7-cyanoheptanoyl)benzonitrile, proper handling and storage are essential to maintain its stability. The compound should be protected from moisture and stored under inert atmosphere when long-term preservation is required. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are typically employed for purity assessment and characterization.

As the scientific community continues to investigate nitrile-functionalized compounds, 898767-66-3 represents an important example of how molecular design can create versatile chemical tools. Its balanced combination of aromatic and aliphatic characteristics, along with multiple reactive functional groups, positions it as a valuable intermediate for diverse applications across chemical, pharmaceutical, and materials science disciplines.